Cas no 1787880-70-9 (4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one)

• Product Name: 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one
• CAS No: 1787880-70-9
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 5366725
• Update Time: 2025-05-28

4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

• Inchi： 1S/C19H18N2O4S/c1-12-10-14(11-17(22)24-12)25-13-6-8-21(9-7-13)19(23)18-20-15-4-2-3-5-16(15)26-18/h2-5,10-11,13H,6-9H2,1H3
• InChI Key： BKQAFQHSFGYVHX-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3=NC4=CC=CC=C4S3)=O)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one

Research Briefing on 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS: 1787880-70-9)

The compound 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one (CAS: 1787880-70-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Its unique structural features, including the benzothiazole and pyran-2-one moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with biological targets, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated promising results, particularly in models of chronic inflammation and certain cancer types. The compound exhibits low cytotoxicity in normal cells, suggesting a favorable safety profile. However, further pharmacokinetic and toxicological studies are required to assess its clinical potential fully. Collaborative efforts between academic and industrial researchers are underway to optimize its formulation and delivery mechanisms.

The synthesis of 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one involves multi-step organic reactions, with recent advancements focusing on improving yield and scalability. Green chemistry approaches are being explored to minimize environmental impact. Patent filings indicate growing commercial interest, with potential applications in both small-molecule therapeutics and diagnostic tools.

In conclusion, 4-[[1-(2-Benzothiazolylcarbonyl)-4-piperidinyl]oxy]-6-methyl-2H-pyran-2-one represents a promising candidate for further development in targeted therapies. Its unique chemical properties and biological activities warrant continued investigation, particularly in combination therapies and personalized medicine approaches. Future research directions include structure-activity relationship studies and the exploration of its potential in other disease areas.